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  4. 8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE
8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE 8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE
Brand Name: Vulcanchem
CAS No.: 128584-73-6
VCID: VC0159384
InChI: InChI=1S/C36H44FN3O6S/c1-27-24-28(2)33(29(3)25-27)47(42,43)46-21-20-39-26-40(32-8-5-4-6-9-32)35(34(39)41)15-18-38(19-16-35)17-7-14-36(44-22-23-45-36)30-10-12-31(37)13-11-30/h4-6,8-13,24-25H,7,14-23,26H2,1-3H3
SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)OCCN2CN(C3(C2=O)CCN(CC3)CCCC4(OCCO4)C5=CC=C(C=C5)F)C6=CC=CC=C6)C
Molecular Formula: C36H44FN3O6S
Molecular Weight: 665.821

8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE

CAS No.: 128584-73-6

Main Products

VCID: VC0159384

Molecular Formula: C36H44FN3O6S

Molecular Weight: 665.821

8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE - 128584-73-6

CAS No. 128584-73-6
Product Name 8-[4-(4-FLUOROPHENYL)-4,4-(ETHYLENDIOXY)BUTYL]-3-[2/'-(2,4,6-TRIMETHYLPHENYLSULFONYLOXYETHYL)]-1-PHE
Molecular Formula C36H44FN3O6S
Molecular Weight 665.821
IUPAC Name 2-[8-[3-[2-(4-fluorophenyl)-1,3-dioxolan-2-yl]propyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-3-yl]ethyl 2,4,6-trimethylbenzenesulfonate
Standard InChI InChI=1S/C36H44FN3O6S/c1-27-24-28(2)33(29(3)25-27)47(42,43)46-21-20-39-26-40(32-8-5-4-6-9-32)35(34(39)41)15-18-38(19-16-35)17-7-14-36(44-22-23-45-36)30-10-12-31(37)13-11-30/h4-6,8-13,24-25H,7,14-23,26H2,1-3H3
Standard InChIKey FUKZXDHFSKEKGK-UHFFFAOYSA-N
SMILES CC1=CC(=C(C(=C1)C)S(=O)(=O)OCCN2CN(C3(C2=O)CCN(CC3)CCCC4(OCCO4)C5=CC=C(C=C5)F)C6=CC=CC=C6)C
Last Modified Aug 20 2021
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